Cas no 56182-39-9 (2-bromo-3-methyl-5-nitrothiophene)

• Product Name: 2-bromo-3-methyl-5-nitrothiophene
• CAS No: 56182-39-9
• MF: C₅H₄BrNO₂S
• MW: 222.059759140015
• CID: 3540872
• PubChem ID: 18521853
• Update Time: 2025-04-22

2-bromo-3-methyl-5-nitrothiophene Chemical and Physical Properties

Names and Identifiers

• THIOPHENE, 2-BROMO-3-METHYL-5-NITRO-
• 2-bromo-3-methyl-5-nitrothiophene
• AKOS022978101
• 56182-39-9
• Z600615398
• GCA18239
• EN300-50484
• SCHEMBL5726490
• CS-0250326

• Inchi： 1S/C5H4BrNO2S/c1-3-2-4(7(8)9)10-5(3)6/h2H,1H3
• InChI Key： ILEZTVGLBNABDK-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C([N+](=O)[O-])S1

Computed Properties

• Exact Mass: 220.91461g/mol
• Monoisotopic Mass: 220.91461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 74.1Ų

Experimental Properties

• Density: 1.8±0.1 g/cm3
• Melting Point: 37-39 °C
• Boiling Point: 275.6±35.0 °C at 760 mmHg
• Flash Point: 120.5±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-bromo-3-methyl-5-nitrothiophene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes